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Compound of Interest

Compound Name:
Methyl 2,2-dichloro-1-

methylcyclopropanecarboxylate

Cat. No.: B072944 Get Quote

Essential Safety and Handling Guide for Methyl 2,2-
dichloro-1-methylcyclopropanecarboxylate
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate. The following procedures are based on best practices for

handling similar chemical compounds due to the absence of a specific Safety Data Sheet

(SDS) for this exact substance.

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to ensure safety when handling Methyl 2,2-
dichloro-1-methylcyclopropanecarboxylate. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment
Specifications & Best

Practices

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1][2][3]

Safety glasses should meet

ANSI Z.87.1 1989 standard. A

face shield is recommended

when there is a risk of

splashing.[4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[2][5]

Inspect gloves before each

use and replace them

periodically, as they can

accumulate residue over time.

[2][4] Never use leather or

cotton gloves.[2]

Body Protection

A flame-resistant lab coat or

chemical-resistant coveralls.[2]

[4][5]

Clothing should cover the

entire body, from wrists to

ankles.[2] Avoid polyester or

acrylic fabrics.[4]

Foot Protection
Closed-toe, chemical-resistant

shoes or boots.[3][4]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

ventilation is inadequate.[1][4]

If a respirator is needed, it

must be NIOSH/MSHA

approved, and users must

undergo annual medical

evaluations and fit testing.[4][6]

Emergency First Aid Procedures
Immediate response is crucial in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops.[1][7]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[1][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1][7]

Operational and Disposal Plans
Handling and Storage Protocol
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[1]

Keep away from heat, sparks, and open flames.[7]

Use non-sparking tools and explosion-proof equipment.[7]

Ground/bond container and receiving equipment to prevent static discharge.[7][8]

Wash hands thoroughly after handling.[1]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[7]

Store in a flammable liquids storage cabinet.

Spill and Waste Disposal Plan
Spill Response:

Evacuate the area and remove all sources of ignition.[7]

Ventilate the area.

Absorb the spill with an inert material such as sand, vermiculite, or earth.[1]

Place the absorbed material into a suitable, closed container for disposal.[1][7]

Do not let the chemical enter drains or waterways.[7]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[7][9]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[7]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Methyl 2,2-
dichloro-1-methylcyclopropanecarboxylate.
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Caption: Workflow for safe handling of Methyl 2,2-dichloro-1-
methylcyclopropanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b072944?utm_src=pdf-body
https://www.benchchem.com/product/b072944?utm_src=pdf-body
https://www.benchchem.com/product/b072944?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/08744.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://blog.storemasta.com.au/examples-of-ppe-for-various-dangerous-goods-classes
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2085314&productDescription=METHL+CYCLPROPANECARBXYLAT+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126711000&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/c56352?userType=undefined
https://www.xixisys.com/substances/1447-14-9
https://www.xixisys.com/substances/1447-14-9
https://www.benchchem.com/product/b072944#personal-protective-equipment-for-handling-methyl-2-2-dichloro-1-methylcyclopropanecarboxylate
https://www.benchchem.com/product/b072944#personal-protective-equipment-for-handling-methyl-2-2-dichloro-1-methylcyclopropanecarboxylate
https://www.benchchem.com/product/b072944#personal-protective-equipment-for-handling-methyl-2-2-dichloro-1-methylcyclopropanecarboxylate
https://www.benchchem.com/product/b072944#personal-protective-equipment-for-handling-methyl-2-2-dichloro-1-methylcyclopropanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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